![molecular formula C13H17FN2OS B2356097 N-(3-Ethylsulfanylcyclopentyl)-6-fluoropyridine-3-carboxamide CAS No. 1436197-96-4](/img/structure/B2356097.png)
N-(3-Ethylsulfanylcyclopentyl)-6-fluoropyridine-3-carboxamide
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Description
N-(3-Ethylsulfanylcyclopentyl)-6-fluoropyridine-3-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "ESCP" and is a pyridine derivative that has a unique structure, making it an interesting compound for scientific research. In
Scientific Research Applications
Antibacterial Agents
Compounds with pyridine and carboxamide groups have been explored for their antibacterial properties. For example, pyridonecarboxylic acids with specific cyclic amino group substitutions have shown significant antibacterial activity, indicating a potential application for N-(3-Ethylsulfanylcyclopentyl)-6-fluoropyridine-3-carboxamide in developing new antibacterial agents (Egawa et al., 1984).
Kinase Inhibitors
Fluoropyridine derivatives have been identified as potent and selective inhibitors of specific kinases, suggesting their use in targeted cancer therapies. The synthesis and evaluation of such compounds have led to the advancement of candidates into clinical trials, highlighting the therapeutic potential of fluoropyridine derivatives in oncology (Schroeder et al., 2009).
Positron Emission Tomography (PET) Tracers
Compounds featuring fluoropyridine structures have been developed as PET tracers for imaging serotonin receptors, which are crucial in studying neuropsychiatric disorders. The development of such tracers enables better understanding and diagnosis of conditions like depression and anxiety (García et al., 2014).
Antitumor Agents
Research into carboxamide derivatives with substitutions on the pyridine ring has revealed compounds with potent cytotoxic activity against various tumor cell lines, suggesting the relevance of this compound in anticancer drug development. These studies explore structure-activity relationships to optimize antitumor efficacy and selectivity (Tsuzuki et al., 2004).
Properties
IUPAC Name |
N-(3-ethylsulfanylcyclopentyl)-6-fluoropyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2OS/c1-2-18-11-5-4-10(7-11)16-13(17)9-3-6-12(14)15-8-9/h3,6,8,10-11H,2,4-5,7H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIPBHLCLZVAWQA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1CCC(C1)NC(=O)C2=CN=C(C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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